N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C22H20N2O4S2/c1-14-11-15(2)20-18(12-14)23-22(29-20)24(13-16-7-6-10-28-16)21(25)17-8-4-5-9-19(17)30(3,26)27/h4-12H,13H2,1-3H3
• InChI Key: OOWDICCYDQBOIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)N(CC3=CC=CO3)C(=O)C4=CC=CC=C4S(=O)(=O)C)C
• Molecular Formula: C22H20N2O4S2
• Molecular Weight: 440.5 g/mol

Description

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-2-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C22H20N2O4S2 and its molecular weight is 440.53. The purity is usually 95%.
BenchChem offers high-quality N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-2-(methylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-2-(methylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Study of Derivatives

• A study by Patel, G. K., Patel, H. S., & Shah, P. (2015) synthesized novel heterocyclic compounds related to N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-2-(methylsulfonyl)benzamide. These compounds showed antibacterial and antifungal activities, highlighting their potential in microbial infection control (Patel, Patel, & Shah, 2015).

Cardiac Electrophysiological Activity

• Morgan, T. K., et al. (1990) conducted a study on similar compounds, investigating their cardiac electrophysiological activity. This research contributes to understanding the potential cardiac applications of such chemical structures (Morgan et al., 1990).

Adenosine Receptors Selectivity

• Inamdar, G. S., et al. (2013) explored benzamide and furamide linked to thiazole compounds for their affinity to adenosine receptors. Their study provides insights into the selectivity and potential therapeutic uses of these compounds in targeting adenosine receptors (Inamdar et al., 2013).

Anticancer Evaluation

• Ravinaik, B., et al. (2021) designed and synthesized compounds related to N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-2-(methylsulfonyl)benzamide. They evaluated these compounds for their anticancer activity against various cancer cell lines, demonstrating their potential in cancer treatment (Ravinaik et al., 2021).

Prooxidant and Antioxidant Processes

• Shalai, Ya. R., et al. (2021) researched the effect of similar thiazole derivatives on pro- and antioxidant processes in liver homogenates, contributing to understanding their impact on liver health and potential use in liver-related therapies (Shalai et al., 2021).

Electrophysiological Activity

• A 1990 study by Morgan, T. K., et al. explored the electrophysiological activity of related N-substituted benzamides, providing information relevant to cardiac health and potential therapeutic applications (Morgan et al., 1990).